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Compound of Interest
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Cat. No.: B056913 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring safe and efficient handling of all laboratory chemicals is paramount. This document

provides critical safety and logistical information for the use of MOPS (3-(N-

morpholino)propanesulfonic acid), a commonly used buffer in biological and biochemical

research. Adherence to these guidelines is essential for maintaining a safe laboratory

environment and ensuring the integrity of experimental outcomes.

Immediate Safety Information
MOPS, while a valuable laboratory reagent, is not without hazards. It is classified as causing

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Therefore,

appropriate personal protective equipment (PPE) is mandatory when handling this chemical.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as nitrile rubber, are required. Always inspect

gloves for integrity before use and practice proper glove removal technique to avoid skin

contact.

Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to

protect against splashes or dust particles.

Lab Coat: A standard laboratory coat should be worn to protect street clothes and skin from

contamination.
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Respiratory Protection: In situations where dust may be generated or ventilation is

inadequate, a NIOSH-approved respirator is recommended.

Operational Plan: Safe Handling and Storage
Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.

Ventilation: Always handle MOPS in a well-ventilated area. A chemical fume hood is

recommended, especially when working with the powdered form or creating solutions.

Avoid Inhalation and Contact: Avoid breathing dust or vapors.[1] Prevent contact with skin

and eyes.

Weighing: When weighing the powdered form, do so carefully to minimize dust generation.

Solution Preparation: When preparing MOPS buffer solutions, slowly add the powder to the

water to avoid splashing.

Hygiene: Wash hands thoroughly with soap and water after handling MOPS, even if gloves

were worn.

Storage:

Store MOPS in a tightly closed container in a cool, dry, and well-ventilated area.

Keep it away from incompatible materials such as strong oxidizing agents and strong bases.

[1]

Disposal Plan
All waste containing MOPS must be handled and disposed of in accordance with local, state,

and federal regulations.

Waste Disposal Steps:
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Segregation: Segregate MOPS waste from other laboratory waste streams.

Labeling: Clearly label all waste containers with the contents, including the concentration of

MOPS.

Containment: Ensure waste containers are sealed and stored in a designated hazardous

waste accumulation area.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service. Do not dispose of MOPS down the drain unless authorized by your institution's

environmental health and safety department and local regulations.

Quantitative Data for MOPS
The following table summarizes key quantitative data for MOPS to facilitate easy reference and

comparison.

Property Value

Full Chemical Name 3-(N-morpholino)propanesulfonic acid

CAS Number 1132-61-2

Molecular Weight 209.26 g/mol

pKa (at 20°C) 7.2

Melting Point
Decomposes at approximately 277-281°C[4][5]

[6][7]

Solubility in Water Very soluble[4][8][9]

Occupational Exposure Limits (OELs) Not established by OSHA or ACGIH[1]

NFPA Health Rating
2 (Can cause temporary incapacitation or

residual injury)[10]

Experimental Protocols: Spill Response
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A prompt and appropriate response to a MOPS spill is crucial to mitigate potential hazards. The

following protocol outlines the steps for managing a minor spill in a laboratory setting. For major

spills, evacuate the area and contact your institution's emergency response team.

Minor MOPS Spill Cleanup Protocol:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Don Appropriate PPE: Before beginning cleanup, don the required PPE as outlined above.

Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to contain the spill. For solid spills, carefully scoop or sweep the

material, avoiding dust generation.

Neutralize (if applicable): While MOPS is a buffer, in the case of a large spill or if it is mixed

with other chemicals, consult your safety data sheet for specific neutralization procedures.

Clean the Area: Once the spilled material has been absorbed or collected, decontaminate

the spill area with soap and water.

Collect Waste: Place all contaminated absorbent materials and cleaning supplies into a

sealed, labeled hazardous waste container.

Dispose of Waste: Dispose of the waste according to the disposal plan outlined above.

Restock Supplies: Replenish any spill kit supplies used during the cleanup.

Logical Workflow for a MOPS Spill
The following diagram illustrates the decision-making process and workflow for responding to a

MOPS spill in a laboratory environment.
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Caption: Workflow for responding to a MOPS chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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